Cas no 68804-69-3 (Tegodor 73)
Tegodor 73 structure
Product Name:Tegodor 73
CAS No:68804-69-3
MF:C49H100Cl2N2O3
MW:836.235914230347
CID:972136
Update Time:2023-11-19
Tegodor 73 Chemical and Physical Properties
Names and Identifiers
-
- Tegodor 73
- Tegodor forte
- Benzenemethanaminium, N-dodecyl-N,N-dimethyl-, chloride, mixt. with N-decyl-N,N-dimethyl-1-decanaminium chloride, formaldehyde and pentanediol
- CID 124201549
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- Inchi: 1S/C22H48N.C21H38N.C5H12O2.CH2O.2ClH/c1-5-7-9-11-13-15-17-19-21-23(3,4)22-20-18-16-14-12-10-8-6-2;1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)20-21-17-14-13-15-18-21;6-4-2-1-3-5-7;1-2;;/h5-22H2,1-4H3;13-15,17-18H,4-12,16,19-20H2,1-3H3;6-7H,1-5H2;1H2;2*1H/q2*+1;;;;/p-2
- InChI Key: CBMHEJYLXNTANI-UHFFFAOYSA-L
- SMILES: [Cl-].[Cl-].OCCCCCO.O=C.[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC.[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 56
- Rotatable Bond Count: 35
- Complexity: 468
- Topological Polar Surface Area: 57.5
Tegodor 73 Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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